Cas no 1781447-22-0 (5-(4-Bromophenyl)-1-methyl-1H-1,2,4-triazole)

• Product Name: 5-(4-Bromophenyl)-1-methyl-1H-1,2,4-triazole
• CAS No: 1781447-22-0
• MF: C₉H₈BrN₃
• MW: 238.083920478821
• MDL: MFCD32710814
• CID: 5668603
• PubChem ID: 84700554
• Update Time: 2026-03-11

5-(4-Bromophenyl)-1-methyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• SCHEMBL24185639
• 5-(4-bromophenyl)-1-methyl-1,2,4-triazole
• 1781447-22-0
• MFCD32710814
• starbld0045896
• EN300-26982777
• 5-(4-Bromophenyl)-1-methyl-1H-1,2,4-triazole
• 1H-1,2,4-Triazole, 5-(4-bromophenyl)-1-methyl-

• MDL： MFCD32710814
• Inchi： 1S/C9H8BrN3/c1-13-9(11-6-12-13)7-2-4-8(10)5-3-7/h2-6H,1H3
• InChI Key： GBBXCWDUAWYDSI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NC=NN1C

Computed Properties

• Exact Mass: 236.99016g/mol
• Monoisotopic Mass: 236.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• Density: 1.56±0.1 g/cm3(Predicted)
• Boiling Point: 361.6±44.0 °C(Predicted)
• pka: 2.46±0.10(Predicted)

Additional information on 5-(4-Bromophenyl)-1-methyl-1H-1,2,4-triazole

Comprehensive Overview of 5-(4-Bromophenyl)-1-methyl-1H-1,2,4-triazole (CAS No. 1781447-22-0)

The compound 5-(4-Bromophenyl)-1-methyl-1H-1,2,4-triazole (CAS No. 1781447-22-0) is a brominated derivative of the 1,2,4-triazole family, a class of heterocyclic compounds known for their versatile applications in pharmaceuticals, agrochemicals, and material science. With the increasing demand for triazole-based compounds in drug discovery and organic synthesis, this molecule has garnered significant attention due to its unique structural features and potential biological activities. Researchers and industry professionals frequently search for terms like "1,2,4-triazole derivatives," "bromophenyl triazole synthesis," and "CAS 1781447-22-0 applications," reflecting its relevance in modern chemistry.

One of the key reasons for the growing interest in 5-(4-Bromophenyl)-1-methyl-1H-1,2,4-triazole is its role as a building block in medicinal chemistry. The bromophenyl moiety enhances the compound's ability to participate in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig reactions, which are pivotal in creating complex molecules for drug development. Recent trends in AI-driven drug discovery and high-throughput screening have further highlighted the importance of such intermediates, as they enable rapid optimization of lead compounds. Searches for "triazole-based drug candidates" and "bromophenyl functionalization" underscore this connection.

In addition to pharmaceutical applications, 5-(4-Bromophenyl)-1-methyl-1H-1,2,4-triazole is also explored in materials science. Its heterocyclic core and bromine substituent make it a candidate for designing organic semiconductors, luminescent materials, or metal-organic frameworks (MOFs). Queries like "triazole-based materials" and "bromophenyl MOF precursors" align with the compound's utility in cutting-edge research. Furthermore, the rise of green chemistry has spurred investigations into sustainable synthesis routes for such compounds, addressing concerns about environmental impact and resource efficiency.

From a structural perspective, the presence of both a methyl group and a bromophenyl group on the 1,2,4-triazole ring offers steric and electronic tunability, making it a valuable scaffold for structure-activity relationship (SAR) studies. This adaptability is particularly relevant in the context of fragment-based drug design and click chemistry, where modular assembly of functional groups is essential. Popular search terms like "1-methyl-1H-1,2,4-triazole properties" and "SAR of bromophenyl triazoles" reflect these analytical interests.

In summary, 5-(4-Bromophenyl)-1-methyl-1H-1,2,4-triazole (CAS No. 1781447-22-0) represents a multifaceted compound with broad applicability across scientific disciplines. Its integration into drug discovery pipelines, advanced materials, and sustainable chemistry initiatives ensures its continued relevance. As researchers delve deeper into its properties and synthetic potential, this compound is poised to remain a focal point in both academic and industrial settings.